2-(3,5-dimethylphenoxy)-N-[2-(2-ethoxyethoxy)phenyl]acetamide

• Molecular Formula: C20H25NO4
• Molecular Weight: 343.4 g/mol
• IUPAC Name: 2-(3,5-dimethylphenoxy)-N-[2-(2-ethoxyethoxy)phenyl]acetamide
• InChI: InChI=1S/C20H25NO4/c1-4-23-9-10-24-19-8-6-5-7-18(19)21-20(22)14-25-17-12-15(2)11-16(3)13-17/h5-8,11-13H,4,9-10,14H2,1-3H3,(H,21,22)
• InChI Key: XZPZCIBGJLNPLH-UHFFFAOYSA-N
• SMILES: CCOCCOC1=CC=CC=C1NC(=O)COC2=CC(=CC(=C2)C)C

Description

2-(3,5-dimethylphenoxy)-N-[2-(2-ethoxyethoxy)phenyl]acetamide, also known as GW501516, is a PPARδ (peroxisome proliferator-activated receptor delta) agonist. It was first synthesized in the 1990s as a potential treatment for metabolic and cardiovascular diseases. However, it has gained popularity in recent years as a performance-enhancing drug in sports, leading to its ban by the World Anti-Doping Agency in 2009.

Mechanism of Action

2-(3,5-dimethylphenoxy)-N-[2-(2-ethoxyethoxy)phenyl]acetamide works by activating PPARδ, a nuclear receptor that regulates the expression of genes involved in fatty acid metabolism and glucose homeostasis. Activation of PPARδ leads to increased fatty acid oxidation, which in turn leads to increased energy expenditure and improved insulin sensitivity.
Biochemical and physiological effects:
2-(3,5-dimethylphenoxy)-N-[2-(2-ethoxyethoxy)phenyl]acetamide has been shown to increase endurance and improve muscle performance in animal models. It has also been shown to increase the expression of genes involved in oxidative metabolism and mitochondrial biogenesis. Additionally, it has been shown to decrease inflammation and oxidative stress in animal models of metabolic and cardiovascular diseases.

Advantages and Limitations for Lab Experiments

2-(3,5-dimethylphenoxy)-N-[2-(2-ethoxyethoxy)phenyl]acetamide has several advantages for use in lab experiments, including its well-characterized mechanism of action and its ability to improve metabolic and cardiovascular parameters in animal models. However, its use is limited by its banned status in sports and its potential for off-target effects.

Future Directions

Future research on 2-(3,5-dimethylphenoxy)-N-[2-(2-ethoxyethoxy)phenyl]acetamide could focus on its potential therapeutic effects in human subjects, as well as its potential for use in combination with other drugs for the treatment of metabolic and cardiovascular diseases. Additionally, research could focus on identifying potential off-target effects and developing strategies to minimize these effects.

Synthesis Methods

2-(3,5-dimethylphenoxy)-N-[2-(2-ethoxyethoxy)phenyl]acetamide can be synthesized through a multistep process involving the reaction of 3,5-dimethylphenol with ethylene oxide to form 2-(3,5-dimethylphenoxy)ethanol. The resulting compound is then reacted with 2-(2-bromoethoxy)benzaldehyde to form 2-(3,5-dimethylphenoxy)-N-(2-bromo-2-ethoxyethyl)benzamide. This compound is then reacted with lithium diisopropylamide and acetic anhydride to form 2-(3,5-dimethylphenoxy)-N-[2-(2-ethoxyethoxy)phenyl]acetamide.

Scientific Research Applications

2-(3,5-dimethylphenoxy)-N-[2-(2-ethoxyethoxy)phenyl]acetamide has been extensively studied in scientific research for its potential therapeutic effects on metabolic and cardiovascular diseases. It has been shown to increase fatty acid metabolism and improve insulin sensitivity in animal models. It has also been studied for its potential use in treating obesity, diabetes, and dyslipidemia.